N-[2-(benzyloxy)benzyl]-1-adamantanamine hydrochloride

• IUPAC Name: N-[(2-phenylmethoxyphenyl)methyl]adamantan-1-amine;hydrochloride
• InChI: InChI=1S/C24H29NO.ClH/c1-2-6-18(7-3-1)17-26-23-9-5-4-8-22(23)16-25-24-13-19-10-20(14-24)12-21(11-19)15-24;/h1-9,19-21,25H,10-17H2;1H
• InChI Key: OGEKHYOYDPGNLG-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NCC4=CC=CC=C4OCC5=CC=CC=C5.Cl
• Molecular Formula: C24H30ClNO
• Molecular Weight: 384.0 g/mol

Description

N-[2-(benzyloxy)benzyl]-1-adamantanamine hydrochloride, also known as ADB-B, is a chemical compound that belongs to the class of designer drugs. It is a potent psychoactive substance that has gained popularity in the recreational drug market due to its stimulating and euphoric effects. Although it is not approved for medical use, it has been the subject of scientific research due to its potential therapeutic applications. In

Scientific Research Applications

Pharmacological and Chemical Analysis

• A study highlighted the development of a simultaneous liquid chromatographic assay of amantadine and related compounds in phosphate-buffered saline, useful for protein binding studies and chemical analysis (Higashi et al., 2006). This assay can potentially be adapted for N-[2-(benzyloxy)benzyl]-1-adamantanamine hydrochloride, given its structural similarity to amantadine.

Antiviral Activity

• Research has documented the antiviral activities of amantadine derivatives, including inhibition of influenza A viruses and other viral strains in various models (Galbraith et al., 1969), (Maassab & Cochran, 1964). These findings suggest potential antiviral applications for N-[2-(benzyloxy)benzyl]-1-adamantanamine hydrochloride against similar targets.

Neurological and Antiparkinsonian Effects

• Amantadine's effects on neuromuscular transmission and potential implications for neurological conditions have been studied, providing insights into its mechanism of action (Nastuk et al., 1976). This could indicate similar research avenues for N-[2-(benzyloxy)benzyl]-1-adamantanamine hydrochloride in neurological research.

Chemical Synthesis and Novel Compounds

• A novel chemical synthesis process involving N-[2-(benzyloxy)benzyl]-1-adamantanamine derivatives has been reported, highlighting the compound's utility in creating new chemical entities (Basarić et al., 2008). Such research underscores the versatility of N-[2-(benzyloxy)benzyl]-1-adamantanamine hydrochloride in chemical synthesis and drug development.

Inhibition of Virus Replication

• The compound has been associated with the inhibition of virus replication, as seen in studies on dengue virus and influenza, suggesting a broad spectrum of antiviral activities that could be applicable to N-[2-(benzyloxy)benzyl]-1-adamantanamine hydrochloride (Koff et al., 1980).